Cas no 76074-47-0 (5-(3-methylphenyl)-1,3,4-thiadiazol-2-amine)

5-(3-Methylphenyl)-1,3,4-thiadiazol-2-amine is a heterocyclic compound featuring a 1,3,4-thiadiazole core substituted with a 3-methylphenyl group at the 5-position and an amine at the 2-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and agrochemical research. Its aromatic and heterocyclic framework enhances binding affinity in biological systems, while the methyl group offers tunable lipophilicity. The compound is particularly useful in the synthesis of pharmacologically active molecules, including potential antimicrobial and antitumor agents. Its stability and reactivity under controlled conditions make it a reliable building block for specialized organic synthesis.
5-(3-methylphenyl)-1,3,4-thiadiazol-2-amine structure
76074-47-0 structure
Product Name:5-(3-methylphenyl)-1,3,4-thiadiazol-2-amine
CAS No:76074-47-0
MF:C9H9N3S
MW:191.252859830856
MDL:MFCD00788171
CID:1066536
PubChem ID:590957
Update Time:2025-05-28

5-(3-methylphenyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(m-tolyl)-1,3,4-thiadiazol-2-amine
    • 5-m-Tolyl-[1,3,4]thiadiazol-2-ylamine
    • 2-Amino-5-m-tolyl-1,3,4-thiadiazol
    • 5-(3-methylphenyl)-1,3,4-thiadiazol-2-amine
    • SR-01000436275-1
    • AKOS000225626
    • EU-0005303
    • 2-amino-5-(m-tolyl)-1,3,4-thiadiazole
    • CCG-106888
    • 5-(3-Methylphenyl)-1,3,4-thiadiazol-2-amine #
    • BDA07447
    • 5-m-Tolyl-[1,3,4]thiadiazol-2-ylamine, AldrichCPR
    • 5-m-tolyl-1,3,4-thiadiazol-2-amine
    • MFCD00788171
    • SCHEMBL11337791
    • SY112334
    • 1,3,4-Thiadiazol-2-amine, 5-(3-methylphenyl)-
    • Z57148449
    • Oprea1_270861
    • Oprea1_499649
    • MLS000068243
    • CS-0071114
    • EN300-1265203
    • HMS2289E19
    • SR-01000436275
    • AMY27060
    • 76074-47-0
    • SMR000009629
    • F1386-0068
    • DTXSID70343618
    • DS-10431
    • LPOIZXBPFTXVAO-UHFFFAOYSA-N
    • CHEMBL1366084
    • BB 0253988
    • DB-123655
    • STK042431
    • MDL： MFCD00788171
    • Inchi： 1S/C9H9N3S/c1-6-3-2-4-7(5-6)8-11-12-9(10)13-8/h2-5H,1H3,(H2,10,12)
    • InChI Key： LPOIZXBPFTXVAO-UHFFFAOYSA-N
    • SMILES： S1C(N)=NN=C1C1=CC=CC(C)=C1

Computed Properties

  • Exact Mass: 191.05200
  • Monoisotopic Mass: 191.05171847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 80Ų

Experimental Properties

  • PSA: 80.04000
  • LogP: 2.67690

5-(3-methylphenyl)-1,3,4-thiadiazol-2-amine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(3-methylphenyl)-1,3,4-thiadiazol-2-amine Pricemore >>

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5-(3-methylphenyl)-1,3,4-thiadiazol-2-amine Production Method

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